Cas no 1443336-90-0 (4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol)

• Product Name: 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol
• CAS No: 1443336-90-0
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• MDL: MFCD19443039
• CID: 5199760
• Update Time: 2026-03-06

4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol

• MDL： MFCD19443039
• Inchi： 1S/C13H20N2S/c1-2-14-7-9-15(10-8-14)11-12-3-5-13(16)6-4-12/h3-6,16H,2,7-11H2,1H3
• InChI Key： HHLKCJPUYZAYGB-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN2CCN(CC)CC2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol

4-[(4-Ethylpiperazin-1-yl)methyl]benzenethiol: A Comprehensive Overview

The compound 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol, with the CAS number 1443336-90-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a piperazine ring with a thiol group. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a common structural element in various pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The ethyl substitution on the piperazine ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol in drug discovery, particularly in the development of inhibitors for certain enzyme targets. The thiol group at the para position of the benzene ring is known to participate in redox reactions, making this compound a candidate for applications in antioxidant therapies. Additionally, the molecule's ability to act as a nucleophile has been explored in various organic transformations, underscoring its versatility in synthetic chemistry.

The synthesis of 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial purposes. Recent advancements in catalytic methods have further enhanced the scalability of its synthesis, making it more accessible for large-scale applications.

In terms of biological activity, 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol has shown promise in preclinical models for treating neurodegenerative diseases. Its ability to modulate glutathione levels, a key antioxidant defense mechanism in cells, has been extensively studied. Furthermore, the compound has demonstrated selective inhibition against certain kinases, suggesting its potential as a lead compound for developing targeted therapies.

The structural versatility of 4-[(4-ethylpiperazin-1-yl)methyl]benzenethiol also makes it an attractive candidate for material science applications. Its thiol group can participate in click chemistry reactions, enabling the formation of stable covalent bonds with other functionalized molecules. This property has been leveraged in the development of novel materials for sensors and drug delivery systems.

In conclusion, 4-[(4-ethylpiperazin-1-yllmethyl]benzenethiol is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and biological applications, positions it as an important molecule for future research and development.